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Compound of Interest

Compound Name: (24S)-MC 976

Cat. No.: B602405

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of working
solutions of (24S)-MC 976, a Vitamin D3 derivative. The following information is intended to
guide researchers in the proper handling, storage, and preparation of this compound for
various experimental applications.

Compound Information

(24S)-MC 976 is a synthetic analog of Vitamin D3. A summary of its key properties is provided
in the table below.

Property Value Reference
Molecular Formula C27H4203 [1]
Molecular Weight 414.62 g/mol [1]
CAS Number 112849-14-6 [1]

Storage and Stability

Proper storage of (24S)-MC 976 is critical to maintain its integrity and biological activity.
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Storage o Recommendati
Form Stability Reference
Temperature ons
Lyophilized )
-20°C Up to 36 months Keep desiccated. [1]
Powder
Aliquot to avoid
_ multiple
In Solution -20°C Up to 1 month [1]
freeze/thaw
cycles.

Preparation of Stock Solutions

Note: Specific solubility data for (24S)-MC 976 in common laboratory solvents is not readily
available in the public domain. Vitamin D analogs are generally soluble in organic solvents
such as ethanol and Dimethyl Sulfoxide (DMSO). It is recommended to perform a small-scale

solubility test to determine the optimal solvent and concentration for your specific batch of the

compound.

Materials:

Protocol:

(24S)-MC 976 lyophilized powder

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Anhydrous Ethanol or Dimethyl Sulfoxide (DMSO), sterile

o Equilibrate: Allow the vial of lyophilized (24S)-MC 976 to warm to room temperature before

opening to prevent condensation.

» Solvent Addition: Based on your desired stock concentration (e.g., 1 mM or 10 mM),

calculate the required volume of solvent. For example, to prepare a 10 mM stock solution
from 1 mg of (24S)-MC 976 (MW = 414.62), you would add 241.2 uL of solvent.
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o Calculation: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

» Dissolution: Add the calculated volume of anhydrous ethanol or DMSO to the vial.
o Vortex: Vortex the solution gently until the powder is completely dissolved.

« Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, amber
microcentrifuge tubes. This will minimize exposure to light and prevent degradation from
repeated freeze-thaw cycles.[1]

» Storage: Store the aliquots at -20°C for up to one month.[1]

Preparation of Working Solutions

The optimal working concentration of (24S)-MC 976 will vary depending on the specific cell
type and experimental design. It is crucial to perform a dose-response experiment to determine
the effective concentration range for your application.

Materials:

e (24S)-MC 976 stock solution

 Sterile cell culture medium or appropriate assay buffer
o Sterile tubes and pipettes

Protocol:

e Thaw Stock Solution: Thaw one aliquot of the (24S)-MC 976 stock solution at room
temperature, protected from light.

» Serial Dilution: Perform serial dilutions of the stock solution in your cell culture medium or
assay buffer to achieve the desired final concentrations.

o Important: The final concentration of the organic solvent (ethanol or DMSO) in the working
solution should be kept to a minimum (typically < 0.1%) to avoid solvent-induced cellular
toxicity. A vehicle control (medium or buffer with the same final concentration of the
solvent) should always be included in your experiments.
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e Immediate Use: Use the prepared working solutions immediately for your experiments. Do
not store diluted working solutions.

Experimental Workflow

The following diagram illustrates the general workflow for preparing (24S)-MC 976 working

solutions.
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Caption: Workflow for preparing (24S)-MC 976 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602405#how-to-prepare-24s-mc-976-working-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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